molecular formula C12H13BrN2O4 B4925455 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid

5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid

Cat. No. B4925455
M. Wt: 329.15 g/mol
InChI Key: KKFXHBBELQBTCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid, also known as BBOPA, is a compound that has gained attention in the scientific community due to its potential application in various fields, including drug development, cancer treatment, and biochemistry research.

Mechanism of Action

The mechanism of action of 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid involves the formation of a covalent bond between the compound and the target enzyme or protein, leading to inhibition of its activity. In the case of cancer cells, 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid induces apoptosis by activating the caspase pathway.
Biochemical and Physiological Effects:
5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid has been shown to have a range of biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis in cancer cells, and modulation of protein binding interactions. It has also been found to have antioxidant activity and to exhibit anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid in lab experiments is its potent inhibitory activity against various enzymes and proteins, making it a useful tool for studying their functions. However, its use is limited by its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid, including the development of more efficient synthesis methods, the identification of new targets for the compound, and the investigation of its potential as a therapeutic agent for various diseases. Additionally, the use of 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid as a probe for studying protein-ligand interactions could be further explored.

Synthesis Methods

5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid is synthesized through a multistep reaction involving the condensation of 3-bromobenzoyl chloride with hydrazine hydrate, followed by the reaction of the resulting intermediate with ethyl acetoacetate. The final product is obtained through purification and recrystallization.

Scientific Research Applications

5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid has been found to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. It has also been shown to have anticancer activity by inducing apoptosis in cancer cells. Furthermore, 5-[2-(3-bromobenzoyl)hydrazino]-5-oxopentanoic acid has been used as a probe for studying the binding interactions between small molecules and proteins.

properties

IUPAC Name

5-[2-(3-bromobenzoyl)hydrazinyl]-5-oxopentanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13BrN2O4/c13-9-4-1-3-8(7-9)12(19)15-14-10(16)5-2-6-11(17)18/h1,3-4,7H,2,5-6H2,(H,14,16)(H,15,19)(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KKFXHBBELQBTCP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Br)C(=O)NNC(=O)CCCC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13BrN2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[2-(3-Bromobenzoyl)hydrazino]-5-oxopentanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.